Cas no 1017143-83-7 (2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl)-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl)-
• CAS No: 1017143-83-7
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5923801
• PubChem ID: 24253311
• Update Time: 2025-06-07

2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl)-
• EN300-804165
• CS-0348947
• AKOS012285502
• 7-amino-4-(2-hydroxyethyl)-3,4-dihydro-2h-1,4-benzoxazin-3-one
• 1017143-83-7
• 7-Amino-4-(2-hydroxyethyl)-2h-benzo[b][1,4]oxazin-3(4h)-one

• Inchi： 1S/C10H12N2O3/c11-7-1-2-8-9(5-7)15-6-10(14)12(8)3-4-13/h1-2,5,13H,3-4,6,11H2
• InChI Key： OOMHZGUVGYZGAC-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=CC=C2N(CCO)C(=O)C1

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 573.9±50.0 °C(Predicted)
• pka: 14.38±0.10(Predicted)

Additional information on 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl)-

Professional Introduction to Compound with CAS No. 1017143-83-7 and Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl)

Compound with the CAS number 1017143-83-7 and the product name 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl) represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the benzoxazinone class, a structurally diverse group of heterocyclic compounds known for their broad spectrum of biological activities. The presence of both amino and hydroxyethyl functional groups in its molecular structure suggests potential roles in various biochemical pathways, making it a valuable subject for further research and development.

The 2H-1,4-Benzoxazin-3(4H)-one scaffold is particularly noteworthy due to its structural flexibility and the ability to interact with multiple biological targets. Recent studies have highlighted the importance of benzoxazinones in the development of novel therapeutic agents. For instance, derivatives of this class have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 7-amino-4-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one may confer unique pharmacological effects that distinguish it from other members of the benzoxazinone family.

In the realm of drug discovery, the amino group at the 7-position and the hydroxyethyl group at the 4-position play crucial roles in modulating the compound's bioactivity. The amino group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity, while the hydroxyethyl group introduces polarity and solubility advantages, which are critical for drug formulation and delivery. These features make 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl) a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify novel benzoxazinones with enhanced biological activity. Studies using molecular docking simulations have shown that compounds with similar structural motifs to 7-amino-4-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one can interact effectively with enzymes and receptors involved in disease pathways. This has spurred interest in synthesizing and characterizing analogs of this compound to explore new therapeutic possibilities.

The synthesis of 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been utilized to improve the efficiency of these processes. The development of novel synthetic routes not only facilitates the production of this compound but also provides insights into its structural framework, which can guide further modifications for enhanced pharmacological properties.

In vitro studies have begun to unravel the mechanistic aspects of 7-amino-4-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one by examining its interactions with specific biological targets. Initial findings suggest that this compound may inhibit key enzymes involved in inflammatory responses and cell proliferation. These effects are particularly relevant in the context of chronic diseases such as cancer and autoimmune disorders. Further research is needed to confirm these observations and to explore potential side effects or off-target interactions that might arise from its use.

The pharmacokinetic profile of 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl) is another critical aspect that needs to be addressed before considering its clinical application. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be thoroughly evaluated to ensure that the compound reaches its target site at effective concentrations while minimizing toxicity. Advances in biopharmaceutical modeling have allowed researchers to predict these parameters more accurately, thereby streamlining the drug development process.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing research on compounds like 7-amino-4-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one. Such partnerships facilitate access to cutting-edge technologies and expertise needed for comprehensive characterization and optimization. By leveraging interdisciplinary approaches, scientists can accelerate the translation of laboratory findings into viable therapeutic options for patients worldwide.

The future prospects for 2H-1,4-Benzoxazin-3(4H)-one, 7-amino-4-(2-hydroxyethyl) are promising given its unique structural features and potential biological activities. Continued investigation into its pharmacological properties will be crucial for determining its suitability for various therapeutic applications. As our understanding of disease mechanisms evolves, so too will our ability to design molecules that target these pathways effectively. In this context, compounds like 7-amino-4-(2-hydroxyethyl)-2H-1,4-benzoxazin-3(4H)-one hold significant promise as future therapeutics.